molecular formula C12H11NO3 B172031 2-Ethoxy-1-nitronaphthalene CAS No. 117-17-9

2-Ethoxy-1-nitronaphthalene

Cat. No. B172031
CAS RN: 117-17-9
M. Wt: 217.22 g/mol
InChI Key: OLTPLWKHHZTLJB-UHFFFAOYSA-N
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Description

2-Ethoxy-1-nitronaphthalene is a chemical compound with the molecular formula C10H7NO2 . It is a derivative of naphthalene, which is a polycyclic aromatic hydrocarbon (PAH) consisting of two fused benzene rings .


Molecular Structure Analysis

The molecular structure of 2-Ethoxy-1-nitronaphthalene consists of a naphthalene core with an ethoxy group (C2H5O) and a nitro group (NO2) attached . The molecular weight is 172.2231 .

Scientific Research Applications

Battery Technology

  • Cathode Material for Magnesium Reserve Batteries: 1-Nitronaphthalene, a closely related compound, has been investigated for its potential use as a battery depolarizer in conjunction with a high-energy magnesium anode. This research shows its suitability as a cathode active material in different electrolytes (Thirunakaran et al., 1996).

Organic Synthesis

  • Synthesis of 2-Nitro-1,1'-Binaphthyls: 1-Alkoxy-2-nitronaphthalene, a compound structurally similar to 2-Ethoxy-1-nitronaphthalene, can be used in the synthesis of 2-nitro-1,1'-binaphthyls, demonstrating its importance in creating complex organic molecules (Hattori et al., 2002).

Atmospheric Chemistry

  • Modeling of Semivolatile Nitro-polycyclic Aromatic Hydrocarbons: The study of nitronaphthalenes in the atmosphere, including their formation, decay, and partitioning, is crucial for understanding environmental impacts. This research helps model nitronaphthalene formation and decay in regional air masses (Feilberg et al., 1999).

Toxicology and Environmental Impact

  • Enzymatic Reduction Studies: The enzymatic reduction of 2-nitronaphthalene by rat and mouse liver extracts highlights the biological interactions of nitronaphthalenes, which can be important for assessing their toxicity (Poirier & Weisburger, 1974).

Analytical Chemistry

  • Polarographic and Voltammetric Determination: The study of 2-nitronaphthalene's polarographic behavior is essential for developing methods to detect trace amounts of this compound in environmental samples (Pecková et al., 2005).

Bioactive Compounds

  • Endophytic Fungus Research: Research on nitronaphthalenes isolated from the endophytic fungus Coniothyrium sp. reveals potential antibacterial, antifungal, and antialgal properties, indicating the biological significance of these compounds (Krohn et al., 2008).

Mechanism of Action

The mechanism of action for aromatic compounds like 2-Ethoxy-1-nitronaphthalene typically involves electrophilic aromatic substitution . This process involves the attack of an electrophile at carbon to form a cationic intermediate . The aromatic ring is regenerated from this cationic intermediate by loss of a proton from the sp3-hybridized carbon .

Future Directions

While there is limited information on the future directions for 2-Ethoxy-1-nitronaphthalene, research on related compounds like 1-nitronaphthalene suggests potential areas of interest. For example, studies on the toxicity and metabolism of methylnaphthalenes, which are structurally similar to 2-Ethoxy-1-nitronaphthalene, could provide insights into the biological effects and potential applications of these compounds .

properties

IUPAC Name

2-ethoxy-1-nitronaphthalene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11NO3/c1-2-16-11-8-7-9-5-3-4-6-10(9)12(11)13(14)15/h3-8H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLTPLWKHHZTLJB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C2=CC=CC=C2C=C1)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10523735
Record name 2-Ethoxy-1-nitronaphthalene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10523735
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

217.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

117-17-9
Record name 2-Ethoxy-1-nitronaphthalene
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=117-17-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Ethoxy-1-nitronaphthalene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10523735
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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